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Introduction
Vinyl propionate (IUPAC name: ethenyl propanoate) is an organic compound that serves as a

versatile monomer in the production of a variety of polymers and copolymers.[1] This colorless

liquid, an ester of propionic acid and vinyl alcohol, is structurally similar to vinyl acetate and is

utilized in the manufacturing of paints, adhesives, and coatings.[1][2][3] Its reactivity,

particularly in polymerization processes, makes it a significant building block in polymer

chemistry.[3][4] This technical guide provides a comprehensive overview of the chemical

properties, structure, and reaction mechanisms of vinyl propionate, tailored for a scientific

audience.

Chemical Structure and Identification
Vinyl propionate consists of a vinyl group attached to a propionate group.[4] The molecule's

structure is foundational to its chemical reactivity, particularly the susceptibility of the vinyl

group's double bond to polymerization.

Caption: Chemical structure of vinyl propionate.
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Identifier Value Reference(s)

IUPAC Name ethenyl propanoate [2]

Synonyms
Vinyl propanoate, Propanoic

acid, ethenyl ester
[2][5]

CAS Number 105-38-4 [2][4]

Molecular Formula C5H8O2 [4][6]

Molecular Weight 100.12 g/mol [6]

Canonical SMILES CCC(=O)OC=C [4]

InChI Key
UIWXSTHGICQLQT-

UHFFFAOYSA-N
[4]

Physicochemical Properties
Vinyl propionate is a colorless liquid with a characteristic fruity odor.[3] It is flammable and

should be handled with appropriate safety precautions.[2]

Table 2: Physical and Chemical Properties of Vinyl Propionate

Property Value Reference(s)

Appearance Colorless liquid [2][4]

Density 0.917 g/cm³ (at 20 °C) [1]

Boiling Point 95 °C [1][2]

Melting Point -80 °C [4]

Flash Point -2 °C [2]

Solubility in Water 6.5 mL/L [1]

Solubility in Organic Solvents Soluble in ethanol and ether [3][4]

Vapor Pressure 18 mmHg (at 25 °C) [4]
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Reactivity and Polymerization
The primary chemical reactivity of vinyl propionate centers around the double bond of the

vinyl group, which makes it susceptible to polymerization.[4] It is a key monomer in the

production of poly(vinyl propionate) and various copolymers.[2]

Free-Radical Polymerization
The most common mechanism for the polymerization of vinyl propionate is free-radical

polymerization. This process involves three key stages: initiation, propagation, and termination.
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Mechanism of Free-Radical Polymerization of Vinyl Propionate
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Caption: Free-radical polymerization of vinyl propionate.
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Initiation: The process begins with the decomposition of an initiator, such as

azobisisobutyronitrile (AIBN), to generate free radicals. These highly reactive species then

attack the vinyl group of a vinyl propionate monomer, creating a new monomer radical.

Propagation: The newly formed monomer radical adds to another vinyl propionate
monomer, extending the polymer chain and regenerating a radical at the new chain end. This

step repeats, rapidly increasing the molecular weight of the polymer.

Termination: The growth of the polymer chain is halted through various termination reactions.

These can include the combination of two growing polymer radicals or disproportionation,

where a hydrogen atom is transferred from one growing chain to another, resulting in two

terminated polymer chains.

Experimental Protocols and Analysis
Synthesis
The industrial synthesis of vinyl propionate is typically achieved through the gas-phase

reaction of propionic acid with acetylene.[2] This reaction is generally catalyzed by zinc salts

supported on carbon.[2]

A generalized laboratory-scale synthesis can be described as follows:

Reaction Setup: A reaction vessel is charged with propionic acid and a suitable catalyst (e.g.,

a zinc salt).

Acetylene Addition: Acetylene gas is bubbled through the reaction mixture at a controlled

temperature.

Reaction Monitoring: The progress of the reaction is monitored by techniques such as gas

chromatography (GC) to determine the consumption of reactants and the formation of the

product.

Purification: Upon completion, the crude product is purified, typically by distillation, to remove

unreacted starting materials and byproducts.

Analytical Characterization
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The characterization of vinyl propionate and its polymers relies on standard analytical

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the proton environment in the molecule. The vinyl protons

typically appear as a complex multiplet, while the ethyl group of the propionate moiety shows

a characteristic triplet and quartet.[7]

¹³C NMR: Used to identify the different carbon environments. The carbonyl carbon, the

carbons of the vinyl group, and the carbons of the ethyl group will have distinct chemical

shifts.

Note: Detailed experimental parameters for NMR analysis of vinyl propionate are often

instrument and laboratory-specific. A general procedure involves dissolving the sample in a

deuterated solvent (e.g., CDCl₃) and acquiring the spectrum on a standard NMR spectrometer.

Infrared (IR) Spectroscopy: IR spectroscopy is a valuable tool for identifying the functional

groups present in vinyl propionate. Key characteristic absorption bands include:

C=O stretch: A strong absorption band characteristic of the ester carbonyl group.

C=C stretch: An absorption corresponding to the vinyl double bond.

C-O stretch: Bands associated with the ester C-O bonds.[8]

Note: Samples for IR analysis can be prepared as a thin film between salt plates (e.g., NaCl or

KBr) or as a solution in a suitable solvent.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for

separating and identifying volatile compounds. In the context of vinyl propionate, it can be

used to:

Assess the purity of a sample.

Identify impurities or byproducts from a synthesis.

Analyze the composition of copolymer mixtures.
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The gas chromatograph separates the components of a mixture, and the mass spectrometer

provides a mass spectrum for each component, allowing for its identification.[5]

Safety and Handling
Vinyl propionate is a flammable liquid and should be handled in a well-ventilated area away

from ignition sources.[2] It can cause skin and eye irritation.[4] Appropriate personal protective

equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this

chemical. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Conclusion
Vinyl propionate is a commercially important monomer with well-defined chemical and

physical properties. Its structure, featuring a reactive vinyl group, allows for its efficient

polymerization into a range of useful materials. The synthesis, characterization, and

polymerization of vinyl propionate are well-established processes, utilizing standard organic

chemistry techniques and analytical instrumentation. This guide provides a foundational

understanding of this key chemical for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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